Cas no 86802-66-6 (3-Methyl-2-[(naphthalen-1-yl)methyl]benzoic acid)

3-Methyl-2-[(naphthalen-1-yl)methyl]benzoic acid structure
86802-66-6 structure
Product Name:3-Methyl-2-[(naphthalen-1-yl)methyl]benzoic acid
CAS No:86802-66-6
MF:C19H16O2
MW:276.329145431519
CID:660500
Update Time:2023-08-03

3-Methyl-2-[(naphthalen-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-methyl-2-(1-naphthalenylmethyl)-
    • 3-methyl-2-(naphthalen-1-ylmethyl)benzoic acid
    • 3-Methyl-2-[(naphthalen-1-yl)methyl]benzoic acid
    • Inchi: 1S/C19H16O2/c1-13-6-4-11-17(19(20)21)18(13)12-15-9-5-8-14-7-2-3-10-16(14)15/h2-11H,12H2,1H3,(H,20,21)
    • InChI Key: LWRXTEZURSWBQK-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(C)=C1CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 365
  • Topological Polar Surface Area: 37.3
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